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Compound of Interest

Compound Name: Tungsten trifluoride

Cat. No.: B13753153 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

technical guide provides a comprehensive overview of the current state of knowledge on the

physical and chemical properties of tungsten(III) fluoride (WF3). Due to the limited availability of

extensive experimental data for this specific tungsten halide, this document presents a

combination of computed theoretical data for WF3 and, for comparative context, established

experimental data for the more extensively characterized tungsten(IV) fluoride (WF4) and

tungsten(VI) fluoride (WF6).

Introduction to Tungsten Fluorides
Tungsten is a transition metal known for its high melting point and density, and it forms a series

of binary fluorides with varying oxidation states. Among these, tungsten(VI) fluoride (WF6) is

the most common and well-studied, primarily utilized in the semiconductor industry for chemical

vapor deposition of tungsten films. The lower oxidation state fluorides, such as tungsten(IV)

fluoride (WF4) and tungsten(III) fluoride (WF3), are significantly less characterized. This guide

focuses on the available information for WF3, supplemented with data from its higher-oxidation-

state counterparts to provide a broader understanding of tungsten fluoride chemistry.

Computed Physical and Chemical Properties of
Tungsten(III) Fluoride (WF3)
Currently, the majority of available data on the intrinsic properties of tungsten(III) fluoride is

derived from computational models and databases. Experimental validation of these properties
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is not widely reported in the scientific literature.

Table 1: Computed Physical Properties of WF3

Property Value Source

Molecular Formula F3W PubChem

Molecular Weight 240.84 g/mol PubChem, NIST[1]

IUPAC Name trifluorotungsten PubChem

CAS Registry Number 51621-17-1 PubChem, NIST[1]

Comparative Experimental Properties of
Tungsten(IV) and Tungsten(VI) Fluoride
To provide a frame of reference, the experimentally determined properties of WF4 and WF6 are

summarized below. These compounds are more stable and have been subjected to extensive

characterization.

Table 2: Experimental Physical Properties of WF4 and WF6

Property
Tungsten(IV) Fluoride
(WF4)

Tungsten(VI) Fluoride
(WF6)

Appearance Red-Brown or Black Solid[2] Colorless gas[3]

Molecular Weight 259.83 g/mol [2] 297.83 g/mol [3]

Melting Point ~800 °C (decomposes) 2.3 °C[3]

Boiling Point N/A 17.1 °C[3]

Solubility in Water Hydrolyzes Decomposes[3]
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Detailed experimental protocols for the synthesis of pure WF3 are not readily available in the

literature. However, methods for producing other tungsten fluorides can provide insight into

potential synthetic strategies.

Tungsten(VI) Fluoride (WF6): The most common method for the synthesis of WF6 is the

direct reaction of metallic tungsten powder with elemental fluorine at room temperature.[4]

Tungsten(IV) Fluoride (WF4): WF4 has been prepared by the reaction of tungsten

hexafluoride (WF6) with a tungsten filament at temperatures between 600-800 °C.[2] Another

reported synthesis involves the treatment of the coordination complex WCl4(MeCN)2 with

arsenic trifluoride (AsF3).[2]

A logical workflow for the potential synthesis of lower tungsten fluorides often involves the

reduction of higher oxidation state fluorides.

Potential Synthesis Pathways for Tungsten Fluorides
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Potential synthesis pathways for tungsten fluorides.

Chemical Reactivity
Specific reactivity data for WF3 is scarce. However, based on the behavior of other tungsten

fluorides, certain reactivity patterns can be anticipated. Tungsten fluorides are generally

susceptible to hydrolysis and act as fluorinating agents.

Tungsten(VI) Fluoride (WF6): Reacts with water to form tungsten trioxide (WO3) and

hydrogen fluoride (HF).[3] It is a strong fluorinating agent.

Tungsten(IV) Fluoride (WF4): This compound can be re-oxidized to higher tungsten(VI)

compounds by treatment with fluorine or chlorine.[2] Upon heating, it is known to

disproportionate into WF6 and metallic tungsten.[2]

The general reactivity of tungsten fluorides with water is a key characteristic.

General Reactivity of Tungsten Fluorides with Water
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General hydrolysis pathway for tungsten fluorides.

Structure and Bonding
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The molecular structure of WF3 has not been experimentally determined. For comparison,

other tungsten fluorides exhibit distinct structures:

Tungsten(VI) Fluoride (WF6): In the gas phase, WF6 has an octahedral geometry.

Tungsten(IV) Fluoride (WF4): Mössbauer spectroscopy suggests that WF4 has a polymeric

structure.[2]

Conclusion and Future Outlook
Tungsten(III) fluoride remains a poorly characterized member of the tungsten halide family.

While computational data provides some insight into its basic properties, a significant gap

exists in the experimental understanding of its synthesis, structure, and reactivity. Future

research efforts are needed to isolate and characterize this compound, which would not only

contribute to a more complete understanding of tungsten chemistry but also could unveil novel

properties and applications. The development of synthetic routes to access lower-valent

tungsten fluorides in a controlled manner is a key challenge that, if overcome, would open the

door to a more thorough investigation of these intriguing materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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